Cas no 91740-26-0 (Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI))

Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI) structure
91740-26-0 structure
Product name:Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
CAS No:91740-26-0
MF:C6H14N2O5
MW:194.18576
CID:817781
PubChem ID:253969

Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI) Chemical and Physical Properties

Names and Identifiers

    • Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
    • N-methyl-N-(2,3,4,5-tetrahydroxypentyl)nitrous amide
    • SCHEMBL6672621
    • NSC77538
    • NSC77540
    • DTXSID70291721
    • 91740-26-0
    • NSC-77538
    • NSC-77540
    • NSC-77539
    • NSC77537
    • NSC-77537
    • NSC77539
    • 1-deoxy-1-[methyl(nitroso)amino]pentitol
    • Inchi: InChI=1S/C6H14N2O5/c1-8(7-13)2-4(10)6(12)5(11)3-9/h4-6,9-12H,2-3H2,1H3
    • InChI Key: UZSFASRPTHPZSK-UHFFFAOYSA-N
    • SMILES: CN(CC(C(C(CO)O)O)O)N=O

Computed Properties

  • Exact Mass: 194.09
  • Monoisotopic Mass: 194.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 533.5°Cat760mmHg
  • Flash Point: 276.5°C
  • Refractive Index: 1.546
  • PSA: 113.59000
  • LogP: -2.32540

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